Cas no 94514-48-4 (1-nitrodibenzo-p-dioxin)

• Product Name: 1-nitrodibenzo-p-dioxin
• CAS No: 94514-48-4
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• CID: 1984415
• PubChem ID: 178745
• Update Time: 2025-04-21

1-nitrodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• 1-nitrodibenzo-p-dioxin
• 1-nitrodibenzo[b,e][1,4]dioxine
• AC1L43UW
• NSC742408
• Dibenzo[b,4]dioxin, 1-nitro-
• 1-Nitro-dibenzo[1,4]dioxin
• mononitrodibenzodioxine
• 94514-48-4
• NSC 742408
• DTXSID30915471
• 1-nitrooxanthrene
• SCHEMBL15009561
• Dibenzo(b,e)(1,4)dioxin, 1-nitro-
• NSC-742408

• Inchi： 1S/C12H7NO4/c14-13(15)8-4-3-7-11-12(8)17-10-6-2-1-5-9(10)16-11/h1-7H
• InChI Key： VAQRAWXEWFTEQC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC2C=CC=C(C1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.038
• Monoisotopic Mass: 229.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins